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Compound of Interest

Compound Name: Cy5-PEG3-SCO

Cat. No.: B15552477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety and handling guidelines for Cy5-PEG3-
SCO, a fluorescent dye containing a Cyanine 5 (Cy5) core, a polyethylene glycol (PEG) linker,

and a cyclooctyne (SCO) reactive group. Due to the absence of a specific Safety Data Sheet

(SDS) for this compound, this document synthesizes information from available data on its

constituent components: cyanine dyes, PEG linkers, and cyclooctyne derivatives. It is

imperative for users to supplement this guide with their institution's specific safety protocols

and to conduct a thorough risk assessment before use.

Hazard Identification and Classification
While specific toxicity data for Cy5-PEG3-SCO is not available, the primary hazards are

associated with the reactive cyclooctyne moiety. Based on the SDS for a similar compound,

Cyclooctyne-O-NHS ester, the following hazards should be considered[1]:

Acute Oral Toxicity: Harmful if swallowed[1].

Skin Corrosion/Irritation: Causes skin irritation[1].

Serious Eye Damage/Irritation: Causes serious eye irritation[1].

Respiratory Irritation: May cause respiratory irritation[1].
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The cyanine dye component, while generally of low toxicity in small quantities used for

fluorescence labeling, may cause irritation upon contact with skin or eyes. PEG linkers are

generally considered biocompatible and have low toxicity.

GHS Hazard Classification (Inferred)

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[1]

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of Cy5-PEG3-SCO is limited. The

following table summarizes available information for similar compounds.

Property Data Source Compound

Molecular Weight ~817.5 g/mol Cy3-PEG3-SCO[2]

Excitation Maximum (λex) ~646 nm Cy5-PEG3-azide[3]

Emission Maximum (λem) ~662 nm Cy5-PEG3-azide[3]

Solubility
Soluble in DMSO, DMF. Low

solubility in water.
Cy5-PEG3-azide[3]

Safe Handling and Personal Protective Equipment
(PPE)
Due to the potential hazards, strict adherence to standard laboratory safety protocols is

essential.
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid compound or preparing stock solutions[1].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield[1].

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile)[1].

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed. Change

contaminated clothing immediately.

Hygiene Measures:

Avoid inhalation of dust or aerosols[1].

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound[1].
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Caption: Logical flow for responding to accidental exposure.
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Storage and Stability
Proper storage is crucial to maintain the integrity and reactivity of Cy5-PEG3-SCO.

Condition Recommendation

Temperature Store at -20°C for long-term storage.[3]

Light
Protect from light, as cyanine dyes are

photosensitive.[4]

Moisture Store in a dry, desiccated environment.

Shipping
Can be shipped at ambient temperature for

short periods.[3]

Stability:

Cyclooctyne is a strained alkyne and can be highly reactive. It has been noted that

cyclooctyne can react explosively with phenyl azide.[5] While the SCO in this molecule is

derivatized, caution should be exercised, especially when mixing with azides, as the strain-

promoted azide-alkyne cycloaddition (SPAAC) is a rapid reaction.[5][6]

Avoid strong oxidizing agents and incompatible materials.

Experimental Protocols: General Safety
Considerations for SPAAC Reactions
The primary application of Cy5-PEG3-SCO is in strain-promoted azide-alkyne cycloaddition

(SPAAC) reactions for fluorescent labeling.

Methodology:

Reagent Preparation:

Allow Cy5-PEG3-SCO to warm to room temperature before opening the vial to prevent

moisture condensation.
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Prepare stock solutions in an appropriate anhydrous solvent (e.g., DMSO, DMF) in a fume

hood.

Reaction Setup:

Perform the reaction in a well-ventilated area.

The reaction is typically performed under mild conditions without the need for a catalyst.

Be aware that the reaction can be very fast.

Post-Reaction Workup:

Handle all reaction mixtures and waste as potentially hazardous.

Purify the labeled product using appropriate chromatography or dialysis methods to

remove unreacted dye.

Dispose of all waste according to institutional guidelines.

The workflow for a typical SPAAC labeling experiment is depicted below.
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Diagram 3: SPAAC Experimental Workflow
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Caption: General workflow for a SPAAC labeling experiment.

Disclaimer
This document is intended as a guide and is not a substitute for a formal Safety Data Sheet.

The information provided is based on data from similar compounds and may not fully represent

the hazards of Cy5-PEG3-SCO. All users must conduct their own risk assessments and adhere

to all applicable safety regulations. The user assumes all responsibility for the safe handling

and use of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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